1-(3-iodo-phenyl)-1H-imidazole-4-carboxylic acid

• Molecular Formula: C10H7IN2O2
• Molecular Weight: 314.08 g/mol
• IUPAC Name: 1-(3-iodophenyl)imidazole-4-carboxylic acid
• InChI: InChI=1S/C10H7IN2O2/c11-7-2-1-3-8(4-7)13-5-9(10(14)15)12-6-13/h1-6H,(H,14,15)
• InChI Key: PYHVRGWTKOZHNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)N2C=C(N=C2)C(=O)O

Description

1-(3-iodo-phenyl)-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C10H7IN2O2 and its molecular weight is 314.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general method described in example 234, 3-iodoaniline was reacted with triethyl orthoformate, ethyl nitroacetate and acetic acid followed by treatment with triethyl orthoformate, iron and acetic acid and subsequent alkaline hydrolysis. The title compound was obtained as an off-white crystalline solid. Mp. 229-230 C (H2O/dioxane), MS: m/e=313(M−H).